Cas no 851721-91-0 (4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde)
4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-DIMETHYL-ISOXAZOL-4-YLMETHOXY)-3-METHOXY-BENZALDEHYDE
- 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde
- CS-0224250
- 851721-91-0
- HMS2404I11
- Z26337649
- VS-09857
- 4-((3,5-Dimethylisoxazol-4-yl)methoxy)-3-methoxybenzaldehyde
- AKOS000273679
- AB00533977-03
- EN300-11846
- MFCD06382845
- SMR000151107
- BJB72191
- 4-[(dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde
- CHEMBL1447574
- 4-[(3,5-dimethylisoxazol-4-yl)methoxy]-3-methoxybenzaldehyde
- MLS000572108
- STK801775
- OTAVA-BB BB7020310207
- BBL030509
- G22085
-
- MDL: MFCD06382845
- Inchi: 1S/C14H15NO4/c1-9-12(10(2)19-15-9)8-18-13-5-4-11(7-16)6-14(13)17-3/h4-7H,8H2,1-3H3
- InChI Key: KRSBKCIZARFCOA-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1OC)CC1C(C)=NOC=1C
Computed Properties
- Exact Mass: 261.10010796g/mol
- Monoisotopic Mass: 261.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61.6Ų
4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019548-500mg |
4-(3,5-Dimethyl-isoxazol-4-ylmethoxy)-3-methoxy-benzaldehyde |
851721-91-0 | 500mg |
3055CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019548-500mg |
4-(3,5-Dimethyl-isoxazol-4-ylmethoxy)-3-methoxy-benzaldehyde |
851721-91-0 | 500mg |
3055.0CNY | 2021-07-10 | ||
| TRC | D011735-50mg |
4-(3,5-Dimethyl-isoxazol-4-ylmethoxy)-3-methoxy-benzaldehyde |
851721-91-0 | 50mg |
$ 100.00 | 2022-06-06 | ||
| TRC | D011735-100mg |
4-(3,5-Dimethyl-isoxazol-4-ylmethoxy)-3-methoxy-benzaldehyde |
851721-91-0 | 100mg |
$ 160.00 | 2022-06-06 | ||
| Chemenu | CM376689-1g |
4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde |
851721-91-0 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-11846-0.05g |
4-[(dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde |
851721-91-0 | 97% | 0.05g |
$56.0 | 2023-04-29 | |
| Enamine | EN300-11846-0.1g |
4-[(dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde |
851721-91-0 | 97% | 0.1g |
$83.0 | 2023-04-29 | |
| Enamine | EN300-11846-0.25g |
4-[(dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde |
851721-91-0 | 97% | 0.25g |
$119.0 | 2023-04-29 | |
| Enamine | EN300-11846-0.5g |
4-[(dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde |
851721-91-0 | 97% | 0.5g |
$188.0 | 2023-04-29 | |
| Enamine | EN300-11846-1.0g |
4-[(dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde |
851721-91-0 | 97% | 1g |
$240.0 | 2023-04-29 |
4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde
4-[(3,5-Dimethyl-1,2-Oxazol-4-yl)Methoxy]-3-Methoxybenzaldehyde: A Comprehensive Overview
4-[(3,5-Dimethyl-1,2-Oxazol-4-yl)Methoxy]-3-Methoxybenzaldehyde, also known by its CAS Registry Number 851721-91-0, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of aromatic aldehydes and features a unique combination of functional groups that contribute to its versatile reactivity and applications.
The molecular structure of this compound is characterized by a benzaldehyde moiety substituted with two methoxy groups at the 3 and 4 positions. The substituent at the 4 position is a methoxy group linked to a 3,5-dimethyl-1,2-oxazole ring. This structure not only enhances the compound's stability but also imparts unique electronic properties that make it an attractive candidate for synthetic chemistry and drug design.
Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that oxazole derivatives can act as potent inhibitors of kinase enzymes, which are critical in cancer signaling pathways. The presence of the oxazole ring in 4-[(3,5-Dimethyl-1,2-Oxazol-4-yl)Methoxy]-3-Methoxybenzaldehyde suggests that it may exhibit similar bioactivity, making it a promising lead compound for anti-cancer drug development.
In addition to its potential therapeutic applications, this compound has also been explored in the context of material science. Its aromaticity and functional groups make it suitable for use as a precursor in the synthesis of advanced materials such as conductive polymers and sensors. Recent advancements in green chemistry have further emphasized the importance of using efficient synthetic routes for such compounds to minimize environmental impact.
The synthesis of 4-[(3,5-Dimethyl-1,2-Oxazol-4-yl)Methoxy]-3-Methoxybenzaldehyde typically involves multi-step reactions that require precise control over reaction conditions. A common approach includes the nucleophilic substitution of an appropriate benzaldehyde derivative with an oxazole-containing reagent. Researchers have optimized these reactions using microwave-assisted techniques, which significantly reduce reaction times while maintaining high yields.
The spectroscopic properties of this compound have been extensively studied using techniques such as UV-vis spectroscopy and NMR. These studies have provided valuable insights into its electronic structure and intermolecular interactions. For example, the absorption spectrum reveals strong π→π* transitions due to the conjugated system formed by the benzene ring and the oxazole moiety.
In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Preliminary data suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to fully assess its environmental fate and potential risks.
The growing interest in oxazole-containing compounds has led to increased research activity on derivatives like 4-[(3,5-Dimethyl-1,2-Oxazol-4-yl)Methoxy]-3-Methoxybenzaldehyde. Collaborative efforts between academic institutions and pharmaceutical companies are currently focused on exploring its potential as a lead compound for drug discovery programs targeting neurodegenerative diseases and inflammatory conditions.
In conclusion, 4-[(3,5-Dimethyl-1,2-Oxazol-4-Yl)Methoxy]-3-Methoxybenzaldehyde, with its unique structural features and promising biological activity profiles, represents a valuable addition to the arsenal of compounds available for chemical research and development. Its versatility across multiple disciplines underscores the importance of continued investigation into its properties and applications.
851721-91-0 (4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)